Cas no 2172485-51-5 (1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2172485-51-5
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5567925
• PubChem ID: 165593033
• Update Time: 2025-07-16

1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid
• EN300-1630716
• 2172485-51-5
• 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C11H18O3/c1-8-7-11(8,9(12)13)10(14)5-3-2-4-6-10/h8,14H,2-7H2,1H3,(H,12,13)
• InChI Key： OQCJPIFWGRIIPS-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(C(=O)O)CC1C

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2172485-51-5 and Product Name: 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid

The compound identified by the CAS number 2172485-51-5 and the product name 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications. The molecular architecture of this compound, featuring a cyclohexyl and cyclopropane moiety, contributes to its distinct chemical behavior and potential biological activity.

Recent studies have highlighted the importance of 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid in the development of novel therapeutic agents. Its structural features suggest potential applications in areas such as anti-inflammatory, analgesic, and even neuroprotective therapies. The cyclohexyl group provides a hydrophobic environment that can interact with biological targets, while the cyclopropane ring introduces rigidity, which can enhance binding affinity. These characteristics make it an attractive candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of this compound have been subjects of extensive research. The presence of both hydroxyl and carboxylic acid functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is crucial for optimizing pharmacokinetic profiles and improving therapeutic efficacy. Researchers have been exploring various synthetic routes to produce 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid with high yield and purity, ensuring that subsequent biological evaluations are conducted on robust samples.

The biological activity of 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid has been a focal point in recent investigations. Preclinical studies have demonstrated promising results in models of inflammation and pain management. The compound's ability to modulate key signaling pathways involved in these processes has been particularly noteworthy. For instance, its interaction with cyclooxygenase (COX) enzymes has been explored as a potential mechanism for its anti-inflammatory effects. Such interactions are critical for developing drugs that can effectively reduce inflammation without causing significant side effects.

Additionally, the compound's structural similarity to known bioactive molecules has prompted researchers to investigate its potential role in other therapeutic contexts. Its dual functionality—combining a hydroxyl group for hydrogen bonding and a carboxylic acid group for ionic interactions—makes it a versatile scaffold for drug design. This versatility has opened up new avenues for developing treatments against a range of diseases, including neurodegenerative disorders where modulation of protein-protein interactions is essential.

The synthetic pathways developed for 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid have also seen significant advancements. Modern synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have enabled the efficient production of complex molecules like this one. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity. The ability to produce enantiomerically pure forms of the compound has been particularly valuable in understanding its mechanism of action.

In conclusion, 1-(1-Hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172485-51-5) represents a promising candidate for further development in pharmaceuticals. Its unique structural features, combined with its demonstrated biological activity, make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in the development of novel therapeutic agents.